Cas no 75326-00-0 (1H-Pyrazole-1-carboxylicacid, 5-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-1-carboxylicacid, 5-methyl-, methyl ester
• CAS No: 75326-00-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 558788
• PubChem ID: 2753155
• Update Time: 2025-04-19

1H-Pyrazole-1-carboxylicacid, 5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylicacid, 5-methyl-, methyl ester
• 1H-Pyrazole-1-carboxylicacid,5-methyl-,methylester(9CI)
• 75326-00-0
• AKOS004908010
• Methyl 5-methyl-1H-pyrazole-1-carboxylate

• Inchi： 1S/C6H8N2O2/c1-5-3-4-7-8(5)6(9)10-2/h3-4H,1-2H3
• InChI Key： IDMDHYKMOTWIOF-UHFFFAOYSA-N
• SMILES： O(C)C(N1C(C)=CC=N1)=O

Computed Properties

• Exact Mass: 140.059
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives